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Abstract

STF-118804 is a potent and selective second-generation inhibitor of nicotinamide
phosphoribosyltransferase (NAMPT), the rate-limiting enzyme in the salvage pathway of
nicotinamide adenine dinucleotide (NAD+) biosynthesis. Discovered through a sophisticated
high-throughput phenotypic screening process, STF-118804 has demonstrated significant
preclinical efficacy in various cancer models, particularly in high-risk acute lymphoblastic
leukemia (ALL) and pancreatic ductal adenocarcinoma (PDAC).[1] Its mechanism of action
involves the depletion of cellular NAD+ pools, leading to a metabolic crisis, activation of AMP-
activated protein kinase (AMPK), and subsequent inhibition of the mammalian target of
rapamycin (mTOR) signaling pathway, ultimately inducing apoptosis in cancer cells. This
technical guide provides an in-depth overview of the discovery, synthesis, and biological
evaluation of STF-118804, including detailed experimental protocols and quantitative data to
support further research and development.

Discovery of STF-118804
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STF-118804 was identified through a sequential high-throughput phenotypic and functional
genomic screening approach.[1] The initial phase involved a cell-based phenotypic screen of a
large chemical library to identify compounds with cytotoxic effects against B-cell acute
lymphoblastic leukemia (B-ALL) cell lines.[2] This was followed by an unbiased, ultracomplex,
genome-scale shRNA forward genetic screen to elucidate the molecular target of the lead
compounds. This innovative strategy led to the identification of STF-118804 and pinpointed
NAMPT as its specific molecular target.[1]

Synthesis of STF-118804

While a detailed, step-by-step synthesis protocol for STF-118804 is not publicly available in the
primary discovery literature, a plausible synthetic route can be proposed based on established
principles of organic chemistry and known methods for the synthesis of substituted oxazoles.
The chemical name of STF-118804 is 4-(5-Methyl-4-(tosylmethyl)oxazol-2-yl)-N-(pyridin-3-
ylmethyl)benzamide.

A potential retrosynthetic analysis suggests that the molecule can be constructed from three
main fragments: a central oxazole core, a substituted benzamide moiety, and a pyridine-
containing side chain.

Proposed Synthesis Workflow
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Caption: Proposed synthetic workflow for STF-118804.

Biological Activity and Mechanism of Action

STF-118804 is a highly potent inhibitor of NAMPT, exhibiting IC50 values in the low nanomolar
range in various cancer cell lines.[1] Its primary mechanism of action is the inhibition of NAD+
biosynthesis, leading to a rapid depletion of cellular NAD+ levels. This metabolic disruption
triggers a cascade of downstream events, including:

» Metabolic Collapse: Decreased NAD+ levels impair critical cellular processes that rely on this
coenzyme, such as glycolysis and the tricarboxylic acid (TCA) cycle, leading to a reduction in
ATP production.

o AMPK Activation: The decrease in the ATP/AMP ratio activates AMP-activated protein kinase
(AMPK), a key sensor of cellular energy status.
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« mTOR Pathway Inhibition: Activated AMPK subsequently inhibits the mammalian target of
rapamycin (mTOR) pathway, a central regulator of cell growth, proliferation, and survival.

This cascade of events ultimately leads to apoptosis and cell death in cancer cells, which are
often more dependent on the NAMPT-mediated NAD+ salvage pathway than normal cells.

Signaling Pathway of STF-118804
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.
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Contact our Ph.D. Support Team for a compatibility check
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